Cas no 1807088-46-5 (3-Aminomethyl-6-cyano-2-nitrobenzoic acid)

• Product Name: 3-Aminomethyl-6-cyano-2-nitrobenzoic acid
• CAS No: 1807088-46-5
• MF: C₉H₇N₃O₄
• MW: 221.169581651688
• CID: 4946641
• Update Time: 2025-05-19

3-Aminomethyl-6-cyano-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Aminomethyl-6-cyano-2-nitrobenzoic acid

• Inchi： 1S/C9H7N3O4/c10-3-5-1-2-6(4-11)8(12(15)16)7(5)9(13)14/h1-2H,4,11H2,(H,13,14)
• InChI Key： OZHFGZJTGMNBQH-UHFFFAOYSA-N
• SMILES： OC(C1=C(C#N)C=CC(CN)=C1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: -2.4
• Topological Polar Surface Area: 133

Additional information on 3-Aminomethyl-6-cyano-2-nitrobenzoic acid

3-Aminomethyl-6-cyano-2-nitrobenzoic acid: A Multifunctional Organic Compound with Emerging Applications in Chemical and Biological Research

The compound 3-Aminomethyl-6-cyano-2-nitrobenzoic acid (CAS No. 1807088-46-5) represents a structurally unique organic molecule that has garnered significant attention in recent scientific literature. Its molecular framework integrates multiple functional groups, including an aminomethyl substituent at the C3 position, a cyano group at C6, a nitro group at C2, and a carboxylic acid terminus. This combination of heteroatoms and electron-withdrawing/electron-donating moieties endows the compound with distinct physicochemical properties, making it a versatile scaffold for synthetic chemistry and pharmaceutical development. Recent studies highlight its potential as a building block for designing bioactive molecules and functional materials.

The structural diversity of 3-Aminomethyl-6-cyano-2-nitrobenzoic acid is central to its utility. The nitro group (-NO₂) at the para position relative to the carboxylic acid introduces strong electron-withdrawing effects, influencing the molecule’s acidity and reactivity. Simultaneously, the cyano group (-CN) contributes to polarity and enhances conjugation within the aromatic system. The presence of an aminomethyl (-CH₂NH₂) substituent provides an additional site for chemical modification, enabling derivatization into amides, salts, or covalent linkers. These features collectively position the compound as a valuable intermediate in multistep syntheses targeting drug discovery and agrochemical applications.

Recent advancements in synthetic methodologies have further expanded the accessibility of this compound. For instance, modern catalytic systems employing transition metals such as palladium or copper have been reported to facilitate selective coupling reactions between nitro-substituted aromatic precursors and cyanide sources. Additionally, microwave-assisted protocols have demonstrated improved yields and reduced reaction times compared to conventional heating methods. These innovations align with green chemistry principles by minimizing solvent usage and energy consumption during production.

In the realm of pharmaceutical research, 3-Aminomethyl-6-cyano-2-nitrobenzoic acid has shown promise as a lead structure for drug development. The nitrophenyl motif is frequently observed in anti-inflammatory agents due to its ability to modulate redox-sensitive signaling pathways. Moreover, computational studies suggest that the cyano group may enhance interactions with target proteins through hydrogen bonding or π–π stacking interactions. Researchers are actively exploring its potential as an inhibitor of kinases or proteases involved in disease progression.

From a materials science perspective, this compound’s electronic properties make it suitable for applications in organic electronics. The conjugated nitro/cyanide system can act as an electron acceptor in donor–acceptor copolymers used for photovoltaics or field-effect transistors. Furthermore, its carboxylic acid functionality allows for facile surface functionalization on nanomaterials such as graphene oxide or metal oxides, enabling tailored surface chemistry for sensing or catalytic applications.

Environmental stability is another critical aspect of this compound’s profile. Experimental data indicate that it remains stable under ambient conditions but undergoes hydrolysis under strongly acidic or basic environments—a characteristic that can be exploited in controlled-release formulations for targeted drug delivery systems (DDS). Such systems leverage pH-responsive degradation mechanisms to release active agents specifically at pathological sites with altered microenvironments.

The synthesis of derivatives from 3-Aminomethyl-6-cyano-2-nitrobenzoic acid has also been extensively studied. For example, amidation reactions with various amine nucleophiles yield substituted amides that exhibit enhanced solubility profiles compared to their parent carboxylic acids. These derivatives are being evaluated as potential ligands for metalloenzymes or components of supramolecular assemblies through non-covalent interactions like hydrogen bonding networks.

Emerging research trends highlight cross-disciplinary applications of this compound beyond traditional fields. In bioconjugation chemistry, its amino functionality enables site-specific labeling of biomolecules via NHS ester formation—a technique widely used in immunoassays and fluorescent imaging techniques like fluorescence resonance energy transfer (FRET). Similarly, its nitro group can be selectively reduced to an amino group using mild reagents such as iron(II) salts or tin(II) chloride under acidic conditions—a transformation valuable in late-stage functionalization strategies.

The analytical characterization of this compound typically involves nuclear magnetic resonance (NMR) spectroscopy to confirm structural assignments based on characteristic chemical shifts: δ ~ 7–9 ppm for aromatic protons adjacent to electron-withdrawing groups; δ ~ 1–2 ppm for methyl protons; δ ~ 5–7 ppm for amine protons depending on protonation state; δ ~ 170–185 ppm for carbonyl carbon signals from both nitro and carboxyl functionalities via ^13C NMR analysis.

Thermogravimetric analysis (TGA) reveals decomposition profiles useful for understanding thermal stability parameters during processing steps like melt extrusion or spray drying—techniques commonly employed in pharmaceutical manufacturing processes involving heat-sensitive compounds like this one.

In summary,3-Aminomethyl-6-cyano-2-nitrobenzoic acid stands out as a multifunctional platform molecule whose structural versatility supports diverse applications across chemical sciences domains ranging from medicinal chemistry to advanced materials engineering . Ongoing investigations continue uncovering novel aspects related both fundamental reactivity patterns exhibited by this class substances along practical implementation scenarios where they might contribute meaningful solutions addressing contemporary challenges within healthcare industry technological innovation sectors .